1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid

• IUPAC Name: 1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C17H21NO3/c19-15(18-17(16(20)21)8-1-2-9-17)11-12-6-7-13-4-3-5-14(13)10-12/h6-7,10H,1-5,8-9,11H2,(H,18,19)(H,20,21)
• InChI Key: BFCJFOPBXHGAFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)O)NC(=O)CC2=CC3=C(CCC3)C=C2
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid, also known as DAAO inhibitor, is a chemical compound that has been studied for its potential use in treating various neurological disorders.

Mechanism of Action

1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor works by inhibiting the activity of D-amino acid oxidase, an enzyme that breaks down D-amino acids in the brain. This leads to an increase in the levels of D-amino acids, which have been shown to have neuroprotective effects. D-amino acids have been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound inhibitor can increase the levels of D-serine and D-alanine in the brain. D-serine is an endogenous ligand for the glycine site of NMDA receptors, and D-alanine has been shown to have neuroprotective effects. This compound inhibitor has also been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor in lab experiments is that it can increase the levels of D-serine and D-alanine in the brain, which can have neuroprotective effects. However, one limitation is that this compound inhibitor may have off-target effects, which could complicate the interpretation of the results.

Future Directions

For research include investigating its potential use in treating other neurological disorders and studying its effects on synaptic plasticity and learning and memory.

Synthesis Methods

The synthesis of 1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor involves several steps, including the formation of a key intermediate and the coupling of the intermediate with other chemicals. The key intermediate is prepared by reacting 2,3-dihydro-1H-inden-5-amine with acetyl chloride in the presence of a base. The resulting intermediate is then coupled with cyclopentanecarboxylic acid to form the final product.

Scientific Research Applications

1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor has been studied for its potential use in treating various neurological disorders, including schizophrenia, bipolar disorder, and Alzheimer's disease. It works by inhibiting the activity of D-amino acid oxidase, an enzyme that breaks down D-amino acids in the brain. This leads to an increase in the levels of D-amino acids, which have been shown to have neuroprotective effects.